1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)piperazine hydrochloride

• IUPAC Name: 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]piperazine;hydrochloride
• InChI: InChI=1S/C15H24BN3O2.ClH/c1-14(2)15(3,4)21-16(20-14)12-5-6-13(18-11-12)19-9-7-17-8-10-19;/h5-6,11,17H,7-10H2,1-4H3;1H
• InChI Key: AFMHXWHJFJLITE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CN=C(C=C2)N3CCNCC3.Cl
• Molecular Formula: C15H25BClN3O2
• Molecular Weight: 325.6 g/mol

Description

The compound contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to increase solubility and bioavailability. It also contains a pyridine ring, which is a basic aromatic heterocycle that is often used in drugs and vitamins. The presence of the tetramethyl-1,3,2-dioxaborolane group suggests that this compound might be used in Suzuki-Miyaura cross-coupling reactions, which are commonly used in organic synthesis.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures are often involved in cross-coupling reactions like the Suzuki-Miyaura reaction.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Typically, compounds with a piperazine ring have good solubility in water and are basic. The presence of the pyridine ring could potentially make this compound aromatic and somewhat basic.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. If it’s used as a reagent in a Suzuki-Miyaura reaction, its role would be to form a new carbon-carbon bond with a halide compound.